Hydroxy(oxo)alumane;palladium

• Molecular Formula: AlHO2Pd
• Molecular Weight: 166.41 g/mol
• IUPAC Name: hydroxy(oxo)alumane;palladium
• InChI: InChI=1S/Al.H2O.O.Pd/h;1H2;;/q+1;;;/p-1
• InChI Key: BBEPUHUDSUQPRM-UHFFFAOYSA-M
• Canonical SMILES: O[Al]=O.[Pd]

Description

Hydroxy(oxo)alumane;palladium is a compound that consists of palladium nanoparticles entrapped in an aluminum hydroxide matrix. This compound is known for its unique catalytic properties and is used in various chemical reactions and industrial processes. The molecular formula for this compound is AlHO2Pd, and it appears as an olive green to black powder or chunks .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of hydroxy(oxo)alumane;palladium typically involves the impregnation of an aluminum oxide-containing carrier with a solution containing palladium ions. The process may include drying and calcining steps to achieve the desired dispersion of palladium on the carrier . Another method involves the use of bipyridine derivatives with hydroxy groups to enhance the dispersion of palladium atoms on the carrier .

Industrial Production Methods: Industrial production of this compound often employs methods that ensure high dispersion and uniformity of palladium on the aluminum hydroxide matrix. Techniques such as impregnation, drying, and calcination are commonly used to achieve the desired properties of the catalyst .

Chemical Reactions Analysis

Types of Reactions: Hydroxy(oxo)alumane;palladium undergoes various types of chemical reactions, including:

Oxidation: The compound can participate in oxidation reactions, where it acts as a catalyst to facilitate the transfer of oxygen atoms.

Reduction: It can also catalyze reduction reactions, where it helps in the transfer of electrons to reduce other compounds.

Substitution: The compound can be involved in substitution reactions, where it facilitates the replacement of one group with another in a molecule.

Common Reagents and Conditions: Common reagents used in these reactions include hydrogen, oxygen, and various organic substrates. The reactions often occur under specific conditions such as elevated temperatures and pressures to enhance the catalytic activity of the compound .

Major Products Formed: The major products formed from these reactions depend on the specific type of reaction and the substrates used. For example, in oxidation reactions, the products may include oxidized organic compounds, while in reduction reactions, the products may include reduced organic compounds .

Scientific Research Applications

Hydroxy(oxo)alumane;palladium has a wide range of scientific research applications, including:

Chemistry: It is used as a catalyst in various chemical reactions, including hydrogenation, oxidation, and carbon-carbon bond formation reactions.

Biology: The compound is studied for its potential use in biological systems, particularly in the development of biosensors and biocatalysts.

Industry: The compound is used in industrial processes such as petroleum cracking and the production of fine chemicals.

Mechanism of Action

The mechanism of action of hydroxy(oxo)alumane;palladium involves its ability to facilitate various chemical reactions through its catalytic properties. The palladium nanoparticles in the compound act as active sites for the reactions, where they facilitate the transfer of electrons, hydrogen atoms, or oxygen atoms to the substrates . The aluminum hydroxide matrix provides stability and enhances the dispersion of palladium nanoparticles, thereby increasing the overall catalytic efficiency .

Comparison with Similar Compounds

Palladium Nanoparticles Entrapped in Aluminum Hydroxide Matrix: This compound is similar in composition and properties to hydroxy(oxo)alumane;palladium.

Transition Metal Oxo Complexes: These compounds also contain metal-oxo moieties and exhibit similar catalytic properties.

Oxazolines: These heterocyclic compounds have applications in catalysis and share some similarities in their catalytic behavior.

Uniqueness: this compound is unique due to its specific combination of palladium nanoparticles and aluminum hydroxide matrix, which provides enhanced stability and catalytic efficiency.